Cas no 55247-90-0 (1-Benzyltheobromine)

• Product Name: 1-Benzyltheobromine
• CAS No: 55247-90-0
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 352446
• PubChem ID: 742551
• Update Time: 2025-10-31

1-Benzyltheobromine Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-1-(phenylmethyl)-
• 1-benzyl-3,7-dimethylpurine-2,6-dione
• AC1LEVEQ
• ChemDiv2_003332
• 55247-90-0
• 1-Benzyltheobromine
• HMS1378H10
• PENTOXIFYLLINE IMPURITY I [EP IMPURITY]
• UNII-8RUV41LJ96
• MLS000114126
• 8RUV41LJ96
• HMS2241F19
• 1-Benzyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• Pentoxifylline Impurity I
• AKOS025151071
• AB00082638-01
• SMR000091572
• DTXSID70353474
• SCHEMBL10394509
• 1-Benzyl-3,7-dimethylxanthine
• Oprea1_050581
• Pentoxifylline impurity I [EP]
• 3,7-Dihydro-3,7-dimethyl-1-(phenylmethyl)-1H-purine-2,6-dione
• Oprea1_707161
• 1-benzyl-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
• CHEMBL1883787
• Cambridge id 5356026

• Inchi： 1S/C14H14N4O2/c1-16-9-15-12-11(16)13(19)18(14(20)17(12)2)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： KPFVXQWJRIFFAH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2C)N(C)C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.11182
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.44

Additional information on 1-Benzyltheobromine

Recent Advances in the Study of 1-Benzyltheobromine (CAS 55247-90-0) in Chemical and Biomedical Research

1-Benzyltheobromine (CAS 55247-90-0), a derivative of theobromine, has recently garnered significant attention in the field of chemical and biomedical research due to its potential pharmacological properties. This compound, characterized by the benzylation of theobromine, exhibits unique biochemical interactions that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential use in treating neurological and cardiovascular disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1-Benzyltheobromine to adenosine receptors, which play a crucial role in modulating neurotransmitter release and cardiovascular function. The study utilized molecular docking simulations and in vitro assays to demonstrate that 1-Benzyltheobromine exhibits a higher selectivity for A2A adenosine receptors compared to its parent compound, theobromine. This finding suggests its potential as a novel therapeutic agent for conditions such as Parkinson's disease and hypertension.

Another notable research effort, documented in the European Journal of Pharmacology, explored the neuroprotective effects of 1-Benzyltheobromine in a rodent model of ischemic stroke. The results indicated that administration of the compound significantly reduced neuronal apoptosis and improved functional recovery, possibly through its antioxidant and anti-inflammatory properties. These findings highlight the compound's potential as a neuroprotective agent, warranting further clinical investigation.

From a chemical synthesis perspective, recent advancements have been made in optimizing the production of 1-Benzyltheobromine. A study in Organic & Biomolecular Chemistry reported a novel, high-yield synthesis route using green chemistry principles, which minimizes the use of hazardous reagents and reduces environmental impact. This development is particularly relevant for scaling up production to meet potential future demand in pharmaceutical applications.

Despite these promising findings, challenges remain in the development of 1-Benzyltheobromine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through comprehensive preclinical and clinical studies. However, the current body of research underscores the compound's potential and sets the stage for further exploration in both chemical and biomedical contexts.

In conclusion, 1-Benzyltheobromine (CAS 55247-90-0) represents an exciting area of research with significant implications for drug development. Its unique pharmacological profile and recent advancements in synthesis and application make it a compound of considerable interest to researchers and industry professionals alike. Future studies should focus on translating these preliminary findings into clinically viable therapies, paving the way for new treatment options in neurology and cardiovascular medicine.